N'-Benzoyl-N,N'-dimethylbenzohydrazide

• IUPAC Name: N'-benzoyl-N,N'-dimethylbenzohydrazide
• InChI: InChI=1S/C16H16N2O2/c1-17(15(19)13-9-5-3-6-10-13)18(2)16(20)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key: PQEZHJRKUSZEBK-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=CC=C1)N(C)C(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID8061632
• Molecular Weight: 268.31 g/mol
• CAS RN: 1226-43-3

Description

N'-Benzoyl-N,N'-dimethylbenzohydrazide is a chemical compound with diverse applications in various fields of chemistry and biology. It belongs to a class of compounds known as benzohydrazides, which are known for their interesting chemical and physical properties.

Synthesis Analysis

The synthesis of this compound-related compounds often involves reactions with benzaldehydes and carbohydrazides. For instance, Karrouchi et al. (2020) synthesized a related compound by reacting 4-dimethylaminobenzaldehyde with carbohydrazide, characterizing it through various spectroscopic methods like FT-IR, NMR, and X-ray diffraction (Karrouchi et al., 2020).

Molecular Structure Analysis

The molecular structure of such compounds is often determined using techniques like X-ray diffraction. This allows for a detailed understanding of their molecular geometry, bond lengths, and angles. Karrouchi et al. (2020) used single crystal X-ray diffraction for this purpose, providing insights into the optimized molecular structures (Karrouchi et al., 2020).

Chemical Reactions and Properties

The chemical reactivity of this compound and related compounds can be inferred from their electronic and steric properties. Studies like those by Karrouchi et al. (2020) often include theoretical investigations using computational methods like Density Functional Theory (DFT), which help in understanding their reactivity (Karrouchi et al., 2020).

Scientific Research Applications

Insecticidal Activity

N'-Benzoyl-N,N'-dimethylbenzohydrazide and its analogues demonstrate significant insecticidal properties. For instance, analogues with benzodioxole and benzodioxane as replacements for the phenyl group of N-tert-butyl-N'-benzoyl-3,5-dimethylbenzohydrazide showed high insecticidal activities, surpassing the effectiveness of some commercial insecticides (Sawada et al., 2003). Additional research on benzoheterocyclic analogues with varying substituents on the benzene rings has shown that certain modifications, such as the introduction of a methyl group, can greatly enhance insecticidal activity (Sawada et al., 2003).

Antimicrobial Properties

Compounds derived from this compound have shown potential in antimicrobial applications. For example, the coupling reaction of benzoic acid and nicotinic acid hydrazides with N-protected L-amino acids resulted in compounds with significant antimicrobial activity, comparable to that of ampicillin against certain bacteria (Khattab, 2005).

Spectral and X-ray Diffraction Studies

This compound derivatives have also been the subject of spectral and X-ray diffraction studies to understand their chemical structures better. For example, the structure of N-(2-nitrophenyl)-5-phenyl-1,3,4-oxadiazole-2-amine, derived from a related compound, was elucidated using various spectroscopic methods and X-ray diffraction, revealing the presence of multiple types of hydrogen bonds in the crystal packing (Aparna et al., 2011).

Biological Activity in Metal Complexes

The reaction of specific derivatives with metal ions has led to the creation of complexes with noteworthy biological activity. For instance, the reaction of certain benzohydrazide derivatives with Co(II), Ni(II), and Cu(II) halides produced complexes with potent cytotoxic activity against human leukemia cells and antimicrobial activity against certain bacteria and yeasts (Asegbeloyin et al., 2014).